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Compound of Interest

Compound Name: DL-Alanine-3-13C

CAS No.: 131157-42-1

Cat. No.: B140451

Get Quote

Executive Summary
DL-Alanine-3-13C (2-aminopropanoic acid, labeled at the methyl carbon) represents a critical

reference standard in quantitative proteomics, metabolic flux analysis (MFA), and solid-state

Nuclear Magnetic Resonance (ssNMR). Unlike uniformly labeled analogs (

), the site-specific labeling at the

(methyl) position provides a unique spectral handle for probing side-chain dynamics without the
spectral crowding associated with full enrichment.

This guide details the physicochemical constants, quality control workflows, and application

protocols for DL-Alanine-3-13C, designed for researchers requiring high-fidelity isotopic

standards.

Part 1: Physicochemical Characterization[1]
Molecular Weight Calculation
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Precision in isotopic studies demands a distinction between Average Molecular Weight (used

for molarity calculations) and Monoisotopic Mass (used for high-resolution Mass Spectrometry).

Standard Unlabeled Alanine (

):

Average MW:

g/mol

Monoisotopic Mass (

):

Da

DL-Alanine-3-13C (

): The substitution of the methyl carbon (

) with

introduces a precise mass shift.

Mass of

:

Da

Mass of

:

Da

Mass Difference (

):

Da
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Parameter Value Unit Calculation Note

Molecular Formula -
Labeled at Methyl (

)

Monoisotopic Mass 90.0510 Da

Average Molecular

Weight
90.0966 g/mol

Weighted average of

natural abundance

isotopes + label

Isotopic Purity atom %
Critical for quantitative

MS

Chemical Purity % Determined by qNMR

Chemical Structure & Labeling Logic
The label is located on the methyl group (Position 3). This is distinct from

(carbonyl) or

(

-carbon) variants.

Structure:

Chirality: DL (Racemic).[1] Contains equimolar amounts of (R)- and (S)-enantiomers.

Note: While biological systems exclusively utilize L-Alanine, the DL-form is frequently

preferred in ssNMR for specific crystal packing arrangements or as a cost-effective

internal standard in non-chiral MS workflows.

Part 2: Analytical Validation & QC Protocols
Trustworthiness in isotopic data relies on validating both chemical purity and isotopic

enrichment. The following workflow ensures the reagent meets analytical standards.

Quality Control Workflow (DOT Diagram)
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Figure 1: Analytical Quality Control Workflow for Isotopic Standards.

Protocol: Determination of Isotopic Enrichment (MS)
Objective: Verify that

of molecules contain the

label.

Instrumentation: High-Resolution Mass Spectrometry (HRMS), preferably Orbitrap or Q-TOF.

Solvent: 50:50 Methanol:Water + 0.1% Formic Acid.

Method:

Prepare a

solution of the standard.

Perform Direct Infusion ESI (Positive Mode).

Target Ion (

):

Unlabeled Alanine:

DL-Alanine-3-13C:

Calculation:
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Where

is the intensity of the ion peak.

Protocol: Positional Confirmation ( -NMR)
Objective: Confirm the label is exclusively on the methyl group (

) and not scrambled to

or

.

Solvent:

(Deuterium Oxide).

Reference: TSP (Trimethylsilylpropanoic acid) at 0 ppm.

Expectation:

(Methyl): Enhanced singlet at ~17.0 ppm.

(

-Carbon): Weak doublet (due to coupling with enriched

) or natural abundance signal at ~51 ppm.

(Carbonyl): Natural abundance signal at ~176 ppm.

Interpretation: A massive signal enhancement relative to solvent noise at 17 ppm confirms

enrichment.

Part 3: Applications in Drug Development[14]
Solid-State NMR (ssNMR) Distance Measurements
In drug formulation, DL-Alanine-3-13C is often used as a "ruler" in Magic Angle Spinning

(MAS) NMR to determine internuclear distances in amorphous solid dispersions.
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Mechanism: The isolated

spin allows for precise measurement of dipole-dipole couplings without the "spin diffusion"
interference seen in uniformly labeled samples.

Application: Verifying the spatial proximity of a drug molecule to a polymer carrier in

extended-release formulations.

Metabolic Flux Analysis (MFA)
While L-Alanine is the biological substrate, the DL-racemate is used as a cost-effective internal

standard for quantifying alanine pools in cell lysate.

Workflow:

Spike: Add known concentration of DL-Alanine-3-13C to cell lysate.

Derivatization: React with FMOC or OPA to stabilize amino acids.

LC-MS/MS: Separate enantiomers (if using chiral column) or co-elute.

Quantification: The

Da mass shift distinguishes the standard from endogenous alanine (

).

Metabolic Pathway Diagram (Alanine Transaminase)
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Figure 2: Role of DL-Alanine-3-13C as an internal standard in enzymatic flux analysis.

Part 4: Handling & Stability
Storage: Store at Room Temperature (RT) in a desiccator. While Alanine is stable, isotopic

standards are hygroscopic. Moisture absorption alters the effective weight, skewing

quantitative measurements.

Safety: DL-Alanine is non-toxic, but standard laboratory PPE (gloves, goggles) is required to

prevent contamination of the sample (human skin contains abundant L-Alanine).

Isotopic Stability: The

label is covalently bonded to the carbon backbone and is non-exchangeable under
physiological conditions (unlike deuterium on labile protons).

References
PubChem. (n.d.).[1] Alanine (Compound).[2][3][4][5][6][7][8][1][9][10] National Library of

Medicine. Retrieved January 28, 2026, from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b140451/docs?utm_src=pdf-body-img#isotopic-precision-a-technical-guide-to-dl-alanine-3-13c-characterization
https://www.benchchem.com/product/b140451/docs?utm_src=pdf-body#isotopic-precision-a-technical-guide-to-dl-alanine-3-13c-characterization
https://pubchem.ncbi.nlm.nih.gov/compound/DL-alanine
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/b-0035-108206
https://en.wikipedia.org/wiki/Alanine
https://www.sigmaaldrich.com/HK/zh/product/aldrich/604623
https://m.chemicalbook.com/SpectrumEN_56-41-7_13CNMR.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4108902.aspx
https://www.researchgate.net/publication/7582547_First_report_on_the_efficacy_of_L-alanine-based_in_situ-forming_implants_for_the_long-term_parenteral_delivery_of_drugs
https://isotope.com/amino-acids/protected-amino-acids/dl-alanine-3-3-3-d3-dlm-176-1
https://pubchem.ncbi.nlm.nih.gov/compound/DL-alanine
https://www.smolecule.com/products/s1522285
https://pmc.ncbi.nlm.nih.gov/articles/PMC11345225/
https://pubchem.ncbi.nlm.nih.gov/compound/Alanine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140451?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


National Institute of Standards and Technology (NIST). (n.d.). Atomic Weights and Isotopic

Compositions. Retrieved January 28, 2026, from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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